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Compound of Interest

3-Fluoro-2-formylbenzeneboronic
Compound Name: d
aci

Cat. No.: B591661

Introduction

3-Fluoro-2-formylbenzeneboronic acid is a versatile boronic acid derivative with significant
applications in organic synthesis and medicinal chemistry.[1] Its role as a building block in
Suzuki-Miyaura cross-coupling reactions makes it a valuable component in the synthesis of
complex organic molecules.[1] The presence of a fluorine substituent enhances the
compound's reactivity and selectivity, which is particularly advantageous in the development of
pharmaceuticals and agrochemicals.[1] This technical data sheet provides a concise summary
of the key physicochemical properties of 3-Fluoro-2-formylbenzeneboronic acid.

Physicochemical Properties

The quantitative properties of 3-Fluoro-2-formylbenzeneboronic acid are summarized in the
table below. This data is essential for researchers and drug development professionals in
planning synthetic routes, understanding compound stability, and ensuring accurate

stoichiometric calculations.
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Property Value References
Molecular Weight 167.93 g/mol [1112113114]
Molecular Formula C7HeBFOs3 [1112][31[4]
CAS Number 871126-15-7 [1][21[3]
Melting Point 123 -127 °C [11[3]
Appearance White to off-white powder [1][4]

Purity >95% - 299.5% (HPLC) [1][3]

Storage Temperature

2-8 °C

[1]3]

Structural Information

The structural formula and corresponding identifiers are critical for unambiguous identification

and for use in computational chemistry applications.

Identifier Value References
(3-fluoro-2-

IUPAC Name ) ) [5]
formylphenyl)boronic acid

SMILES OB(O)clccec(F)c1C=0 [3]
GVHWLCYABLWGIR-

InChl Key [31[5]

UHFFFAOYSA-N

Applications in Research and Development

3-Fluoro-2-formylbenzeneboronic acid is a key intermediate in several areas of chemical

research:

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of various
pharmaceuticals, including targeted cancer therapies.[1]
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e Organic Synthesis: The compound is widely used in cross-coupling reactions to create
complex organic molecules for new materials and chemicals.[1]

» Bioconjugation: Its properties facilitate the attachment of biomolecules, which can enhance
drug delivery systems.[1]

e Sensor Technology: Its ability to interact with specific biomolecules makes it useful in the
design of sensors, such as those for glucose monitoring.[1]

o Material Science: The compound is utilized in developing advanced materials like polymers
with enhanced electronic properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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